(5-chloro-2-nitrophenyl)(4-(3-(3-fluorophenyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl)piperazin-1-yl)methanone

• IUPAC Name: (5-chloro-2-nitrophenyl)-[4-[3-(3-fluorophenyl)triazolo[4,5-d]pyrimidin-7-yl]piperazin-1-yl]methanone
• InChI: InChI=1S/C21H16ClFN8O3/c22-13-4-5-17(31(33)34)16(10-13)21(32)29-8-6-28(7-9-29)19-18-20(25-12-24-19)30(27-26-18)15-3-1-2-14(23)11-15/h1-5,10-12H,6-9H2
• InChI Key: FNDHNDSLKBQDGK-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=NC=NC3=C2N=NN3C4=CC(=CC=C4)F)C(=O)C5=C(C=CC(=C5)Cl)[N+](=O)[O-]
• Molecular Formula: C21H16ClFN8O3
• Molecular Weight: 482.9 g/mol

Description

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on its molecular structure and the conditions under which the reactions occur. Without specific information about these factors, it’s difficult to predict the compound’s reactivity.

Scientific Research Applications

Anti-HIV Activity

Indole derivatives have also been explored as potential anti-HIV agents. .

Conclusion

The indole scaffold, present in our compound, holds immense potential for diverse therapeutic applications. . If you need further details or have additional questions, feel free to ask! 😊

Safety and Hazards

The safety and hazards associated with a compound depend on its physical and chemical properties, as well as how it is used. Without specific information about this compound, it’s difficult to provide a detailed assessment of its safety and hazards.

Future Directions

The future directions for research on this compound would depend on its properties and potential applications. Given its complex structure and the presence of several functional groups, it could be of interest in fields such as medicinal chemistry or materials science.